(E)-3-(furan-2-yl)-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acrylamide

• IUPAC Name: (E)-3-(furan-2-yl)-N-[(6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]prop-2-enamide
• InChI: InChI=1S/C14H13N5O3/c1-21-14-7-5-11-16-17-12(19(11)18-14)9-15-13(20)6-4-10-3-2-8-22-10/h2-8H,9H2,1H3,(H,15,20)/b6-4+
• InChI Key: UKODIMVNOGVKNO-GQCTYLIASA-N
• Canonical SMILES: COC1=NN2C(=NN=C2CNC(=O)C=CC3=CC=CO3)C=C1
• Isomeric SMILES: COC1=NN2C(=NN=C2CNC(=O)/C=C/C3=CC=CO3)C=C1
• Molecular Formula: C14H13N5O3
• Molecular Weight: 299.28 g/mol
• CAS No.: 2035003-75-7

Description

(E)-3-(furan-2-yl)-N-((6-methoxy-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)acrylamide is a useful research compound. Its molecular formula is C14H13N5O3 and its molecular weight is 299.29. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Catalysis

Research demonstrates the utilization of related compounds in chemical synthesis and catalysis, highlighting their roles in creating complex molecules. For instance, the catalyzed amidation of olefinic and aryl C-H bonds demonstrates the synthesis of enamides and pyrimidones, showcasing the versatility of such compounds in organic synthesis and potential pharmaceutical applications (Liu, Xie, Jia, & Li, 2018).

Heterocyclic Chemistry and Drug Synthesis

Furan and triazolo[4,3-b]pyridazin derivatives are pivotal in synthesizing various heterocyclic compounds, which are crucial in medicinal chemistry due to their diverse biological activities. Studies on synthesizing new azole, pyrimidine, and benzo/naphtho(b)furan derivatives incorporating thiazolo(3,2-a)benzimidazole moiety indicate these compounds' significance in developing novel therapeutic agents (Farag et al., 2011).

Bioactive Compound Development

Related research includes the development of bioactive compounds, such as anticancer drugs, utilizing the furan nucleus. This illustrates the potential of furan and related derivatives in contributing to the development of new therapeutic agents. The synthesis of purine analogues incorporating the furan nucleus showcases the application of these compounds in creating bioactive molecules with potential health benefits (Mostafa & Nada, 2015).

Material Science and Polymer Applications

In material science, acrylamide derivatives are explored for their potential in creating new polymeric materials. Research into the bioassay and bioactivity of polymers as carriers for active compounds, such as anticancer drugs, highlights the role of acrylamide derivatives in developing drug delivery systems (Helaly et al., 2014).